3-(dimethylamino)-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C22H28N4O/c1-24(2)17-10-8-9-16(13-17)22(27)23-14-21(25(3)4)19-15-26(5)20-12-7-6-11-18(19)20/h6-13,15,21H,14H2,1-5H3,(H,23,27)
• InChI Key: HFPRPSDYVCMSKP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C3=CC(=CC=C3)N(C)C)N(C)C
• Molecular Formula: C22H28N4O
• Molecular Weight: 364.5 g/mol

Description

3-(Dimethylamino)-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)benzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential anticancer properties. DMXAA was first synthesized in 1996 by researchers at the Auckland Cancer Society Research Centre in New Zealand. Since then, numerous studies have been conducted to investigate its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Selective Quaternization and Micellization

Research by Bütün, Armes, and Billingham (2001) on diblock copolymers involving 2-(Dimethylamino)ethyl methacrylate (DMA) has shown potential in creating novel cationic diblock copolymers through selective quaternization. These copolymers exhibit reversible pH-, salt-, and temperature-induced micellization in aqueous media, indicating possible applications in drug delivery systems and materials science (Bütün, Armes, & Billingham, 2001).

Novel Synthesis Approaches

Cucek and Verček (2008) discussed the synthesis of ethyl 3-(benzoylamino)-1H-indole-2-carboxylates, which can lead to N-(5-chloro-1H-indol-3-yl)benzamide. This synthesis pathway is noteworthy for its potential in creating various benzamide derivatives for research in organic chemistry and possibly pharmacological applications (Cucek & Verček, 2008).

Cancer Research

In the realm of cancer research, Lukka et al. (2012) investigated the antitumor activity of a DNA-binding benzonaphthyridine, showing promising results against colon-38 adenocarcinoma in mice. This study illuminates the potential of benzamide derivatives in developing new anticancer agents (Lukka, Paxton, Kestell, & Baguley, 2012).

Heterocyclic Chemistry

Ametamey and Heimgartner (1990) explored reactions of 3-(Dimethylamino)-2H-azirines with NH-acidic heterocycles, contributing to the field of heterocyclic chemistry. Their work offers insights into the synthesis of thiourea derivatives and 3-(2-hydroxyphenyl)-2-thiohydantoins, which could have applications in developing novel heterocyclic compounds (Ametamey & Heimgartner, 1990).